Cas no 867365-76-2 (Depulfavirine)

• Product Name: Depulfavirine
• CAS No: 867365-76-2
• MF: C₂₁H₁₃BrCl₂FN₃O₄S
• MW: 573.219024419785
• MDL: MFCD19443654
• CID: 834802
• PubChem ID: 11599486
• Update Time: 2025-07-08

Depulfavirine Chemical and Physical Properties

Names and Identifiers

• Ro 0335
• 2-[4-Bromo-3-(3-chloro-5-cyanophenoxy)-2-fluorophenyl]-N-(2-chlor o-4-sulfamoylphenyl)acetamide
• N-[4-(aminosulfonyl)-2-chlorophenyl]-4-bromo-3-(3-chloro-5-cyanophenoxy)-2-fluoroBenzeneacetamide
• Depulfavirine
• N-[4-(Aminosulfonyl)-2-chlorophenyl]-4-bromo-3-(3-chloro-5-cyanophenoxy)-2-fluorobenzeneacetamide (ACI)
• 2-[4-Bromo-3-(3-chloro-5-cyanophenoxy)-2-fluorophenyl]-N-(2-chloro-4-sulfamoylphenyl)acetamide
• RO 4970335
• VM 1500A
• Ro-0335 pound>>Ro0335
• 867365-76-2
• BCP28161
• VM5
• 2-(4-bromo-3-(3-chloro-5-cyanophenoxy)-2-fluorophenyl)-N-(2-chloro-4-sulfamoylphenyl)acetamide
• CS-0003172
• AKOS027338665
• SCHEMBL2638090
• VM1500A
• RO-0335
• HY-13053
• CHEMBL4438269
• MS-30329
• J-690367
• 2-[4-bromo-3-(3-chloro-5-cyano-phenoxy)-2-fluoro-phenyl]-N-(2-chloro-4-sulfamoyl-phenyl)acetamide
• VM-1500A
• RO4970335
• Benzeneacetamide, N-(4-(aminosulfonyl)-2-chlorophenyl)-4-bromo-3-(3-chloro-5-cyanophenoxy)-2-fluoro-
• RO0335
• RO-4970335
• Depulfavirine [INN]
• UNII-ZP6H7RDZ5Q
• EX-A892
• Benzeneacetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-4-bromo-3-(3-chloro-5-cyanophenoxy)-2-fluoro-
• Methyl (2-{(R)-(3-chlorophenyl)[(3R)-1-({(2S)-2-(methylamino)-3-[(3R)-tetrahydro-2H-pyran-3-yl]propyl}carbamoyl)-3-piperidinyl]metho xy}ethyl)carbamate
• ZP6H7RDZ5Q

• MDL： MFCD19443654
• Inchi： 1S/C21H13BrCl2FN3O4S/c22-16-3-1-12(20(25)21(16)32-14-6-11(10-26)5-13(23)8-14)7-19(29)28-18-4-2-15(9-17(18)24)33(27,30)31/h1-6,8-9H,7H2,(H,28,29)(H2,27,30,31)
• InChI Key： SBUUICLVCQQMFP-UHFFFAOYSA-N
• SMILES： N#CC1C=C(OC2C(F)=C(CC(NC3C(Cl)=CC(S(N)(=O)=O)=CC=3)=O)C=CC=2Br)C=C(Cl)C=1

Computed Properties

• Exact Mass: 570.91712g/mol
• Monoisotopic Mass: 570.91712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 131Ų

Depulfavirine Security Information

• Storage Condition：(BD448257)

Additional information on Depulfavirine

Depulfavirine (CAS No. 867365-76-2): A Comprehensive Guide to Its Properties and Applications

Depulfavirine (CAS No. 867365-76-2) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various industries. As researchers and professionals seek innovative solutions, Depulfavirine has emerged as a promising candidate, particularly in the fields of pharmaceuticals and advanced materials. This article delves into the chemical characteristics, applications, and market trends surrounding this compound, while also addressing common queries and trending topics in the scientific community.

The molecular structure of Depulfavirine contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents. Its pharmacological properties have been studied extensively, with particular focus on its potential as a bioactive compound in drug development. Recent studies have highlighted its molecular interactions with biological targets, sparking discussions about its possible role in addressing current healthcare challenges.

In the pharmaceutical sector, Depulfavirine CAS 867365-76-2 has shown promise in preliminary research for various applications. Scientists are particularly interested in its structure-activity relationship, which could lead to the development of new therapeutic compounds. The compound's chemical stability and solubility profile make it an attractive candidate for formulation scientists working on next-generation medications.

The material science community has also taken notice of Depulfavirine, exploring its potential in creating advanced materials with unique properties. Its molecular characteristics suggest possible applications in nanotechnology and smart materials, areas that are currently at the forefront of materials research. These applications align with growing interest in sustainable and high-performance materials across multiple industries.

Market analysis indicates increasing demand for specialized compounds like Depulfavirine 867365-76-2, particularly in research and development sectors. The compound's synthesis process and production scalability have become topics of discussion among chemical manufacturers and suppliers. As the scientific community continues to uncover new potential uses for this molecule, its commercial significance is expected to grow accordingly.

Quality control and analytical methods for Depulfavirine have been refined in recent years, with advanced techniques such as HPLC analysis and spectroscopic characterization becoming standard in its evaluation. These developments have improved the reliability of research findings and enhanced the compound's reputation among scientific professionals.

Recent publications have explored the toxicological profile of Depulfavirine CAS No. 867365-76-2, addressing common safety concerns and regulatory considerations. These studies contribute to the growing body of knowledge about the compound's handling and potential applications, providing valuable information for researchers and industry professionals alike.

The future outlook for Depulfavirine appears promising, with ongoing research investigating its potential in emerging fields such as green chemistry and biodegradable materials. These developments align with global trends toward sustainable and environmentally friendly chemical solutions, positioning Depulfavirine 867365-76-2 as a compound of interest for forward-thinking researchers and manufacturers.

For researchers seeking detailed technical information about Depulfavirine, numerous peer-reviewed studies are available that examine its crystallographic data, thermodynamic properties, and reaction mechanisms. These resources provide valuable insights for professionals working with this compound in various scientific and industrial contexts.

As interest in Depulfavirine CAS 867365-76-2 continues to grow, suppliers and manufacturers are expanding their capabilities to meet research and industrial demand. The compound's availability in different purity grades and formulations has increased, facilitating its use across a broader range of applications and research projects.

The scientific community's understanding of Depulfavirine is continually evolving, with new research papers and patents emerging regularly. These developments contribute to a dynamic landscape of knowledge about this compound, making it an exciting area of study for chemists, material scientists, and pharmaceutical researchers worldwide.